1,3,6,9,12-Pentaoxacyclotetradecane
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1,3,6,9,12-Pentaoxacyclotetradecane is a macrocyclic polyether compound containing five oxygen atoms within a 14-membered ring. Its structure consists of repeating ethylene oxide units linked by ether bonds, forming a crown ether-like topology. This compound has been studied for its cationic polymerization behavior, which is driven by the strain in its macrocyclic structure . While its direct applications are less documented in the provided evidence, its structural analogs—particularly sulfur- or nitrogen-substituted derivatives—demonstrate significant utility in pharmaceutical and materials science research.
Properties
CAS No. |
295-42-1 |
|---|---|
Molecular Formula |
C9H18O5 |
Molecular Weight |
206.24 g/mol |
IUPAC Name |
1,3,6,9,12-pentaoxacyclotetradecane |
InChI |
InChI=1S/C9H18O5/c1-3-11-5-7-13-9-14-8-6-12-4-2-10-1/h1-9H2 |
InChI Key |
VWZHQAUGSQDVLY-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCOCOCCOCCO1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Smaller and Larger Homologs
- 1,3,6,9-Tetraoxacycloundecane : A smaller 11-membered ring with four oxygen atoms. Reduced ring size may limit its ability to complex cations compared to larger homologs.
- 1,3,6,9,12,15-Hexaoxacycloheptadecane : A 17-membered ring with six oxygen atoms. Increased ring size and oxygen count enhance cation-binding selectivity, particularly for larger ions like K⁺ or Na⁺ .
Methyl-Substituted Derivatives
Sulfur-Containing Analogues
1,3,6,9,12-Pentaoxa-2-thiacyclotetradecane 2,2-dioxide
- Structure : Replaces one oxygen with a sulfoxide group (S=O).
- Properties :
- Applications : Drug design scaffold, PEG linker synthesis .
Silicon-Containing Analogues
1,3,6,9,12-Pentaoxa-2-silacyclotetradecane
- Structure : Replaces one oxygen with a dimethylsilicon group (Si(CH₃)₂).
- Properties: Larger atomic radius of silicon introduces conformational flexibility. Potential use in silicone-based materials or as a ligand for heavy metals .
Nitrogen-Containing Analogues
3,6,9,12-Tetraazatetradecane-1,14-diamine acetate
- Structure : Replaces oxygen atoms with nitrogen, forming a polyazamacrocycle.
- Properties :
Functionalized Derivatives
1,14-Diazido-3,6,9,12-tetraoxatetradecane
3,6,9,12,15-Pentaoxaheptadecane, 1,17-bis(4-nitrophenoxy)-
- Structure : Nitrophenyl groups enhance electron-withdrawing properties.
- Applications : Photoresponsive materials or nitroaromatic probes .
Key Research Findings
- Biological Activity: Sulfur-containing analogs exhibit notable bioactivity, with sulfoxide groups critical for drug-receptor interactions .
Q & A
Basic Research Questions
Q. What are the established synthetic routes for 1,3,6,9,12-Pentaoxacyclotetradecane, and how do reaction conditions influence yield?
- Methodological Answer : Cyclic polyethers like 1,3,6,9,12-Pentaoxacyclotetradecane are typically synthesized via cyclization of linear polyether precursors under high-dilution conditions to favor intramolecular reactions over polymerization. Key steps include:
- Precursor Preparation : Linear polyethers are synthesized using Williamson ether synthesis or nucleophilic substitution, with careful control of stoichiometry to ensure proper chain length.
- Cyclization : Use of templating agents (e.g., metal ions) to preorganize the linear precursor, followed by activation (e.g., Mitsunobu reaction) to form the macrocycle .
- Optimization : Employ factorial design (e.g., varying temperature, solvent polarity, and catalyst concentration) to maximize yield and minimize byproducts .
Q. What spectroscopic and chromatographic techniques are critical for characterizing 1,3,6,9,12-Pentaoxacyclotetradecane?
- Methodological Answer :
- Nuclear Magnetic Resonance (NMR) : - and -NMR are essential for confirming the cyclic structure and oxygen atom placement. For example, deshielded protons adjacent to oxygen atoms appear at 3.5–4.5 ppm in -NMR .
- Mass Spectrometry (MS) : High-resolution mass spectrometry (HRMS) validates molecular mass (e.g., calculated monoisotopic mass ~250.178 Da for related pentaoxa compounds) .
- HPLC-Purity Analysis : Reverse-phase HPLC with UV detection (210–220 nm) identifies impurities; optimize mobile phase (e.g., acetonitrile/water gradients) for resolution .
Advanced Research Questions
Q. How can computational modeling predict host-guest binding behavior of 1,3,6,9,12-Pentaoxacyclotetradecane in supramolecular chemistry?
- Methodological Answer :
- Molecular Dynamics (MD) Simulations : Use software like GROMACS to model cavity size and flexibility. Predicted cavity diameters (~0.5–0.8 nm) guide selection of guest molecules (e.g., alkali metal ions) .
- Density Functional Theory (DFT) : Calculate binding energies for host-guest complexes. For example, oxygen lone pairs in the macrocycle may stabilize cations via ion-dipole interactions .
- Validation : Compare computational results with experimental data from isothermal titration calorimetry (ITC) or -NMR titration to assess binding constants () .
Q. What strategies mitigate thermal and oxidative degradation of 1,3,6,9,12-Pentaoxacyclotetradecane in high-temperature applications?
- Methodological Answer :
- Thermogravimetric Analysis (TGA) : Determine decomposition onset temperatures (e.g., ~200–250°C for similar polyethers). Degradation pathways (e.g., ether cleavage) are identified via evolved gas analysis (EGA) .
- Stabilization : Incorporate antioxidants (e.g., BHT) or use inert atmospheres (N/Ar) during synthesis and storage. Structural modifications (e.g., methyl substituents) enhance thermal stability by reducing ring strain .
Q. How do impurities in 1,3,6,9,12-Pentaoxacyclotetradecane impact its performance in membrane technologies?
- Methodological Answer :
- Impurity Profiling : Use LC-MS to detect linear oligomers or unreacted precursors. Even 1–2% impurities can disrupt membrane permeability or selectivity .
- Purification : Gradient recrystallization (e.g., from ethanol/water mixtures) or size-exclusion chromatography (SEC) removes high-molecular-weight byproducts .
- Performance Testing : Evaluate purified samples in diffusion cells (e.g., Franz cells) to correlate purity with transport efficiency .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
